PSI-7409 (tetrasodium)
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Overview
Description
PSI-7409 tetrasodium is the active 5’-triphosphate metabolite of sofosbuvir (PSI-7977). It exhibits specific inhibitory activity against NS5B polymerases of various genotypes .
Chemical Reactions Analysis
PSI-7409 tetrasodium inhibits the enzymatic activities of NS5BΔ21 polymerases in a dose-dependent manner . It also weakly inhibits human DNA polymerase α .Physical And Chemical Properties Analysis
PSI-7409 tetrasodium is a solid, white to off-white compound . It has a molecular weight of 500.16 and a molecular formula of C10H16FN2O14P3 .Scientific Research Applications
Persistent Scatterer Interferometry for Earth Surface Monitoring
Persistent Scatterer Interferometry (PSI) is a radar-based remote sensing technique utilized for measuring and monitoring displacements of the Earth's surface over time. It belongs to the differential interferometric Synthetic Aperture Radar (SAR) group, offering insights into the Earth's surface movements with high precision. This technique has seen extensive application in monitoring geological phenomena, infrastructural stability, and environmental changes. The review by Crosetto et al. (2016) delves into the basic principles, algorithms, and various applications developed over the last fifteen years, emphasizing PSI's significant role in scientific, technical, and commercial domains (Crosetto et al., 2016).
High-Temperature and High-Pressure Heat Exchangers
In the realm of power generation, specifically within advanced Brayton power cycles, there's a need for heat exchangers that can operate under high temperatures (up to 750°C) and pressures (up to 3636 psi). PSI-7409's application extends into this field through the development of diffusion-bonded compact heat exchangers using Inconel 740H, a material that demonstrates significant performance under these demanding conditions. Jia et al. (2022) highlight the successful application of these heat exchangers, employing supercritical CO2 as a working fluid, showcasing PSI-7409's role in enhancing energy efficiency and performance in power generation systems (Jia et al., 2022).
Photosystem I (PSI) Research in Cyanobacteria
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
tetrasodium;[[[(2R,3R,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-4-fluoro-3-hydroxy-4-methyloxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl] phosphate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16FN2O14P3.4Na/c1-10(11)7(15)5(25-8(10)13-3-2-6(14)12-9(13)16)4-24-29(20,21)27-30(22,23)26-28(17,18)19;;;;/h2-3,5,7-8,15H,4H2,1H3,(H,20,21)(H,22,23)(H,12,14,16)(H2,17,18,19);;;;/q;4*+1/p-4/t5-,7-,8-,10-;;;;/m1..../s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MEVRFPOAFPAGDY-DLULJLDFSA-J |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(C(OC1N2C=CC(=O)NC2=O)COP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])O)F.[Na+].[Na+].[Na+].[Na+] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@]1([C@@H]([C@H](O[C@H]1N2C=CC(=O)NC2=O)COP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])O)F.[Na+].[Na+].[Na+].[Na+] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12FN2Na4O14P3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
588.09 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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